Cas no 155999-48-7 (3-methyl-1-Isoquinolinamine)

• Product Name: 3-methyl-1-Isoquinolinamine
• CAS No: 155999-48-7
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• CID: 1106847
• PubChem ID: 14361175
• Update Time: 2025-08-04

3-methyl-1-Isoquinolinamine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-Isoquinolinamine
• 3-Methylisoquinolin-1-amine
• Z1216821851
• 1-Isoquinolinamine, 3-methyl-
• EN300-6503677
• 155999-48-7
• SCHEMBL5034624

• Inchi： 1S/C10H10N2/c1-7-6-8-4-2-3-5-9(8)10(11)12-7/h2-6H,1H3,(H2,11,12)
• InChI Key： SXNUAJKLSKTYGC-UHFFFAOYSA-N
• SMILES： N1C(C)=CC2C=CC=CC=2C=1N

Computed Properties

• Exact Mass: 158.084398327g/mol
• Monoisotopic Mass: 158.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-methyl-1-Isoquinolinamine

3-Methyl-1-Isoquinolinamine (CAS No. 155999-48-7): An Overview of Its Structure, Properties, and Applications

3-Methyl-1-Isoquinolinamine (CAS No. 155999-48-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoquinolines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities. The unique structure and properties of 3-methyl-1-Isoquinolinamine make it a valuable candidate for various applications, including drug development and chemical synthesis.

The molecular formula of 3-methyl-1-Isoquinolinamine is C₁₀H₁₂N₂, and its molecular weight is 156.21 g/mol. The compound features a core isoquinoline ring with a methyl group attached to the 3-position and an amino group at the 1-position. This specific arrangement of functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

In terms of physical properties, 3-methyl-1-Isoquinolinamine is typically a white crystalline solid at room temperature. It is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. The compound exhibits moderate stability under standard laboratory conditions, although it may require protection from light and moisture to maintain its integrity over extended periods.

The biological activities of 3-methyl-1-Isoquinolinamine have been the focus of several recent studies. One notable area of research is its potential as a lead compound for the development of novel therapeutic agents. Isoquinolines are known for their diverse pharmacological effects, including anti-inflammatory, antiviral, and anticancer activities. Studies have shown that 3-methyl-1-Isoquinolinamine exhibits promising anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α).

In addition to its anti-inflammatory effects, 3-methyl-1-Isoquinolinamine has also been investigated for its potential anticancer properties. Research has demonstrated that the compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway.

The synthetic versatility of 3-methyl-1-Isoquinolinamine has also made it an attractive starting material for the preparation of more complex molecules. Chemists have developed several efficient synthetic routes to access this compound, including methods involving palladium-catalyzed coupling reactions and intramolecular cyclizations. These synthetic strategies not only facilitate the large-scale production of 3-methyl-1-Isoquinolinamine but also enable the synthesis of structurally diverse derivatives with enhanced biological activities.

In the context of drug discovery, 3-methyl-1-Isoquinolinamine has been used as a scaffold for the design and synthesis of new drug candidates. For example, researchers have modified the amino group at the 1-position to introduce various substituents that can enhance the compound's pharmacological profile. These modifications have led to the identification of several promising lead compounds with improved potency and selectivity against specific targets.

The safety profile of 3-methyl-1-Isoquinolinamine is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully characterize its safety profile in humans.

In conclusion, 3-methyl-1-Isoquinolinamine (CAS No. 155999-48-7) is a multifaceted organic compound with a rich array of biological activities and synthetic applications. Its unique structure and properties make it a valuable tool for both fundamental research and practical applications in medicinal chemistry and pharmaceutical development. As ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, 3-methyl-1-Isoquinolinamine is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.